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Compound of Interest

2-METHYL-5-PHENYL-3-
Compound Name:

FURONITRILE
CAS No.: 382167-57-9
Cat. No.: B1352256

Get Quote

CAS Number: 382167-57-9[1]
PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY

2-Methyl-5-phenyl-3-furonitrile (IUPAC: 2-methyl-5-phenylfuran-3-carbonitrile) is a
trisubstituted furan derivative serving as a critical pharmacophore in medicinal chemistry.
Characterized by its electron-rich furan core stabilized by a phenyl group at the C5 position and
an electron-withdrawing nitrile group at C3, this compound exhibits a unique "push-pull"
electronic structure. This electronic distribution makes it a versatile intermediate for the
synthesis of bioactive molecules, particularly in the development of kinase inhibitors (e.qg.,
PI3K/mTOR pathways) and antimycobacterial agents.

Chemical Profile
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Property Specification
CAS Number 382167-57-9
IUPAC Name 2-Methyl-5-phenylfuran-3-carbonitrile

Molecular Formula

Molecular Weight 183.21 g/mol

Appearance Pale yellow to off-white crystalline solid

Soluble in DMSO, MeOH, DCM, EtOAc;

Solubiliy Insoluble in Water
LogP (Predicted) ~3.2 (Lipophilic)
H-Bond Donors/Acceptors 0/2

Rotatable Bonds 1 (Phenyl-Furan bond)

PART 2: SYNTHESIS & MANUFACTURING

The most authoritative and scalable route for synthesizing 2-methyl-5-phenyl-3-furonitrile is
the Feist-Benary Furan Synthesis. This method involves the condensation of an

-haloketone with a

-dicarbonyl equivalent (specifically acetoacetonitrile) in the presence of a base. This protocol is
preferred over the Paal-Knorr synthesis for this specific substitution pattern because it allows
for precise regiocontrol of the nitrile and methyl groups.

Core Reaction Protocol

Precursors:

e Phenacyl Bromide (2-Bromoacetophenone): Provides the C4-C5 fragment and the phenyl
substituent.

» Acetoacetonitrile (3-Oxobutanenitrile): Provides the C2-C3 fragment, the methyl group, and
the nitrile functionality.
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Reagents:
o Base: Triethylamine (

) or Potassium Carbonate (

).

e Solvent: Ethanol (EtOH) or Acetone.

o Catalyst (Optional): Pyridine (promotes cyclization).

Step-by-Step Methodology

o Preparation of Active Methylene Solution: Dissolve acetoacetonitrile (1.0 eq) in anhydrous
ethanol. Cool the solution to 0°C under an inert nitrogen atmosphere to prevent premature
polymerization.

» Alkylation (C-C Bond Formation): Add Phenacyl bromide (1.0 eq) dropwise to the solution.
Immediately follow with the slow addition of Triethylamine (1.2 eq). The base deprotonates
the active methylene of acetoacetonitrile, generating an enolate that attacks the

-carbon of phenacyl bromide.

o Observation: The reaction is exothermic; temperature control is critical to avoid tar
formation.

e Cyclization & Dehydration: Heat the reaction mixture to reflux (approx. 78°C) for 3-5 hours.
Under these conditions, the ketone carbonyl of the phenacyl moiety undergoes
intramolecular attack by the enol oxygen of the acetoacetonitrile fragment, followed by
dehydration (loss of

) to aromatize the furan ring.

« Isolation & Purification:
o Concentrate the solvent under reduced pressure.[1][2]

o Resuspend the residue in Ethyl Acetate and wash with water to remove bromide salts.
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o Purification: Recrystallize from hot ethanol or purify via silica gel flash chromatography
(Hexane:EtOAc 8:2) to yield the product as pale yellow crystals.

PART 3: MECHANISTIC INSIGHT & VISUALIZATION

The formation of the furan ring follows a cascade mechanism: Alkylation

Cyclization

Aromatization. Understanding this pathway is crucial for troubleshooting low yields, which often
result from incomplete dehydration or competing O-alkylation.

Mechanism of Action: Feist-Benary Cyclization

2-Methyl-5-phenyl-3-furonitrile

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the synthesis of 2-Methyl-5-phenyl-3-furonitrile via Feist-
Benary cyclization.

PART 4: APPLICATIONS IN DRUG DISCOVERY

The 3-cyano-furan scaffold is a privileged structure in medicinal chemistry, often acting as a
bioisostere for other 5-membered heterocycles like oxazoles or isoxazoles.

Kinase Inhibition (PIBK/ImTOR)

The nitrile group at C3 serves as a critical hydrogen bond acceptor, interacting with the hinge
region of kinase enzymes. Derivatives of 2-methyl-5-phenyl-3-furonitrile have been explored
as intermediates for PI3K (Phosphoinositide 3-kinase) and mTOR inhibitors.[3] The planar
furan ring allows the molecule to slot into the ATP-binding pocket, while the phenyl group
extends into the hydrophobic back-pocket of the enzyme.

Antimycobacterial Agents

Research indicates that 5-phenylfuran derivatives possess activity against Mycobacterium
tuberculosis. The furan core mimics the transition state of substrates in iron acquisition
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pathways (e.g., salicylate synthase Mbtl inhibitors), disrupting the bacteria's ability to scavenge
iron.

Research Workflow: From Hit to Lead
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Figure 2: Strategic workflow utilizing the furonitrile scaffold in drug development.

PART 5: SAFETY & HANDLING (MSDS SUMMARY)

While specific toxicological data for CAS 382167-57-9 is limited, it should be handled with the
standard precautions reserved for functionalized nitriles and furan derivatives.

o Hazard Classification: Irritant (Skin/Eye/Respiratory).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1352256/docs?utm_src=pdf-body-img#technical-monograph-2-methyl-5-phenyl-3-furonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Signal Word: Warning.
e Hazard Statements:
o H302: Harmful if swallowed (Nitrile toxicity potential).
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e Handling Protocol:
o Use only in a chemical fume hood.
o Wear nitrile gloves and safety goggles.

o Avoid contact with strong acids (risk of hydrolysis to furoic acid) or strong reducing agents
(risk of amine formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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